Cas no 1262423-57-3 (5-chloro-2-ethylpyridazin-3(2H)-one)

• Product Name: 5-chloro-2-ethylpyridazin-3(2H)-one
• CAS No: 1262423-57-3
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 5704067
• PubChem ID: 66864934
• Update Time: 2026-03-11

5-chloro-2-ethylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• QCUMBTKQRLAXEF-UHFFFAOYSA-N
• 1262423-57-3
• 5-chloro-2-ethylpyridazin-3(2H)-one
• 5-chloro-2-ethyl-2H-pyridazin-3-one
• SB16197
• SCHEMBL978625
• 3(2H)-Pyridazinone, 5-chloro-2-ethyl-

• Inchi： 1S/C6H7ClN2O/c1-2-9-6(10)3-5(7)4-8-9/h3-4H,2H2,1H3
• InChI Key： QCUMBTKQRLAXEF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C(C=1)=O)CC

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 215.4±50.0 °C(Predicted)
• pka: -2.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones